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Compound of Interest

Compound Name: Edetate sodium tetrahydrate

CAS No.: 13235-36-4

Cat. No.: B079266

Get Quote

Executive Summary
In pharmaceutical formulation and molecular biology, the purity of chelating agents is not

merely a specification—it is a critical process parameter. Edetate Sodium Tetrahydrate
(Tetrasodium EDTA,

) is frequently selected for its high solubility and alkalinity compared to its Disodium
counterpart. However, the "≥99%" purity claim on a Certificate of Analysis (CoA) often masks
critical variations in chelation capacity and specific organic impurities like Nitrilotriacetic Acid
(NTA).

This guide provides a rigorous, self-validating framework to verify the quality of Edetate
Sodium Tetrahydrate. We move beyond simple "pass/fail" criteria to explore the performance

differences between high-purity grades and technical alternatives, supported by two validated

analytical workflows: Complexometric Titration (for assay) and HPLC (for impurity profiling).
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Before entering the lab, it is vital to distinguish the target analyte from its chemical relatives.

The "Tetrahydrate" form of the Tetrasodium salt implies a specific molecular weight and water

content that directly impacts stoichiometric calculations in buffer preparation.

Comparative Analysis: High-Purity vs. Technical Grade

Feature
High-Purity

(≥99%)

Technical Grade
Disodium EDTA (

)

Primary Use

Pharma injectables,

Enzyme assays,

Molecular buffers

Industrial cleaning,

Detergents, Water

treatment

Pharma stabilizers,

Electrophoresis

pH (1% Soln) 10.5 – 11.5 (Alkaline) 10.0 – 11.5 4.0 – 6.0 (Acidic)

NTA Impurity < 0.1% (Strict Limit)
Often > 1.0%

(Carcinogenic risk)
< 0.1%

Chelation Value

Consistent

Stoichiometry (1:1

with

)

Variable due to salt

byproducts
Consistent

Solubility Very High (~500 g/L)
High, but may be

turbid
Moderate (~100 g/L)
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Never substitute Disodium EDTA for Tetrasodium EDTA without adjusting for pH. The

salt releases 4 moles of

and creates a highly alkaline environment, whereas the

salt is slightly acidic. In protein workflows, this pH shift can induce denaturation.

Analytical Workflow Visualization
The following diagram illustrates the decision logic for validating Edetate Sodium
Tetrahydrate, distinguishing between Assay (Quantity) and Purity (Quality).
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Figure 1: Analytical decision matrix for validating high-purity Edetate Sodium Tetrahydrate.

Protocol 1: The Assay (Complexometric Titration)[1]
[2]
Objective: Determine the precise chelation capacity of the material. Methodology: Direct

titration against a primary standard (Calcium Carbonate) using Hydroxy Naphthol Blue as the

indicator.

Why this method?
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While HPLC measures the molecule, titration measures the activity. For a chelating agent, the

ability to bind metal ions is the functional definition of purity. We use Calcium Carbonate (

) because it is available in high purity and mimics the physiological targets of EDTA.

Reagents & Equipment[1][2][3][4][5][6][7]
Standard: Calcium Carbonate (

), dried at 110°C for 2 hours.

Titrant: The Edetate Sodium sample (approx.[1] 0.05 M solution).

Buffer: 1N Sodium Hydroxide (NaOH).[1]

Indicator: Hydroxy Naphthol Blue (solid).

Solvent: Deionized water (Type I).

Step-by-Step Procedure
Standard Preparation: Accurately weigh ~200 mg of dried

into a 400 mL beaker.

Dissolution: Add 10 mL water and carefully add 2 mL of 3N HCl to dissolve the carbonate.[1]

Boil specifically to remove

. Cool to room temperature.

Sample Preparation: Dissolve ~5.0 g of Edetate Sodium Tetrahydrate sample in water to

make exactly 250 mL (Volumetric Flask).

The Setup: Place the Calcium solution on a magnetic stirrer. Dilute to ~100 mL with water.

pH Adjustment (Critical): Add 15 mL of 1N NaOH. The pH must be >12 for the indicator to

function correctly.

Titration: Add ~300 mg of Hydroxy Naphthol Blue. The solution turns Deep Pink/Red.
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Endpoint: Titrate with the Edetate Sodium sample solution until the color changes to Deep

Blue.

Calculation
: Weight of Calcium Carbonate (mg)[1]

: Volume of EDTA sample consumed (mL)

: MW of

: MW of

: Concentration factor of the sample preparation (mg/mL)

Protocol 2: Impurity Profiling (HPLC for NTA)
Objective: Quantify Nitrilotriacetic Acid (NTA). Methodology: Ion-Pair HPLC with UV detection.

Why this method?
NTA is a common byproduct of the Strecker synthesis used to manufacture EDTA. It is a

suspected carcinogen (Class 2B). Titration cannot distinguish between EDTA and NTA (both

chelate metals). HPLC is required to separate them.

Chromatographic Conditions
Column: C18 (L1), 150mm x 4.6mm, 5µm packing.

Mobile Phase:

Dissolve 1.0g Tetrabutylammonium Hydroxide in water.

Adjust pH to 7.5 with Phosphoric Acid.

Mix with Methanol (90:10 Aqueous:MeOH).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.[2]
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Injection Vol: 50 µL.

Sample Preparation (The "Copper Trick")
EDTA and NTA are not naturally UV-active at convenient wavelengths. We must convert them

to Copper complexes.

Reagent: Prepare a 10 mg/mL Cupric Nitrate (

) solution.

Sample: Dissolve 1.0 g of Edetate Sodium Tetrahydrate in 100 mL of the Cupric Nitrate

solution.

Mechanism: The

ions displace

and form stable

and

complexes, which absorb strongly at 254 nm.

Data Interpretation
NTA elutes before EDTA. The limit is NMT (Not More Than) 0.1%.

Experimental Data Comparison
The following table summarizes simulated validation data comparing a "High Purity" sample

against a "Technical Grade" sample using the protocols above.
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Parameter
High Purity (≥99%)

Sample

Technical Grade

Sample
Method Validation

Assay (Titration) 99.8% 94.2% SD < 0.2% (n=6)

NTA Content (HPLC)
< 0.05% (Not

Detected)
1.8% Detection Limit: 0.01%

Iron (Fe) Content < 5 ppm 150 ppm ICP-MS (Trace Metal)

Solution Appearance Clear, Colorless Slight Yellow/Turbid Visual Inspection

The "Hidden" Impurity Risk
Technical grade EDTA often contains high levels of NTA. In a titration assay, NTA also chelates

Calcium.

False Positive Risk: A sample with 90% EDTA and 10% NTA might assay at "98% Chelation

Power" because NTA binds metal too.

Conclusion:Titration alone is insufficient for safety validation. You must run HPLC to confirm

the purity is truly EDTA and not a mix of chelators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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